Cas no 2229517-41-1 (5-1-(2-aminopropan-2-yl)cyclopropyl-2-fluorobenzonitrile)

• Product Name: 5-1-(2-aminopropan-2-yl)cyclopropyl-2-fluorobenzonitrile
• CAS No: 2229517-41-1
• MF: C₁₃H₁₅FN₂
• MW: 218.270006418228
• CID: 5928625
• PubChem ID: 165705263
• Update Time: 2025-05-19

5-1-(2-aminopropan-2-yl)cyclopropyl-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-1-(2-aminopropan-2-yl)cyclopropyl-2-fluorobenzonitrile
• 5-[1-(2-aminopropan-2-yl)cyclopropyl]-2-fluorobenzonitrile
• EN300-1730278
• 2229517-41-1

• Inchi： 1S/C13H15FN2/c1-12(2,16)13(5-6-13)10-3-4-11(14)9(7-10)8-15/h3-4,7H,5-6,16H2,1-2H3
• InChI Key： PAJTUJWPHFMXLC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 218.12192665g/mol
• Monoisotopic Mass: 218.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-1-(2-aminopropan-2-yl)cyclopropyl-2-fluorobenzonitrile

5-1-(2-aminopropan-2-yl)cyclopropyl-2-fluorobenzonitrile (CAS 2229517-41-1): A Comprehensive Overview

5-1-(2-aminopropan-2-yl)cyclopropyl-2-fluorobenzonitrile (CAS 2229517-41-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and fluorobenzonitrile moieties, serves as a key intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its structural versatility and functional groups, which make it a valuable building block in drug discovery.

The molecular structure of 5-1-(2-aminopropan-2-yl)cyclopropyl-2-fluorobenzonitrile features a cyclopropyl ring attached to a 2-fluorobenzonitrile core, with an aminopropan-2-yl substituent. This arrangement imparts unique physicochemical properties, such as moderate lipophilicity and stability under various conditions. These characteristics are critical for its use in medicinal chemistry, where it is often employed to enhance the pharmacokinetic profiles of target molecules.

One of the most searched questions related to this compound is: "What are the applications of 5-1-(2-aminopropan-2-yl)cyclopropyl-2-fluorobenzonitrile in drug development?" Current research highlights its role as a precursor in the synthesis of kinase inhibitors and other small-molecule therapeutics. Its fluorobenzonitrile group is particularly valuable for introducing fluorine atoms into drug candidates, a strategy widely used to improve metabolic stability and bioavailability.

Another trending topic in the scientific community is the use of cyclopropyl-containing compounds in agrochemicals. 5-1-(2-aminopropan-2-yl)cyclopropyl-2-fluorobenzonitrile has shown promise in this field due to its ability to modulate biological activity in pest control agents. Researchers are exploring its derivatives for their potential to enhance crop protection while minimizing environmental impact.

The synthetic routes to 5-1-(2-aminopropan-2-yl)cyclopropyl-2-fluorobenzonitrile often involve multi-step organic reactions, including cyclopropanation and nitrile formation. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications. Recent advancements in catalytic methods have further improved the efficiency of its production.

From a market perspective, the demand for 5-1-(2-aminopropan-2-yl)cyclopropyl-2-fluorobenzonitrile is driven by the growing need for novel pharmaceutical intermediates. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly sourcing this compound to support their drug discovery programs. Its CAS number, 2229517-41-1, is frequently referenced in procurement databases and scientific literature.

In summary, 5-1-(2-aminopropan-2-yl)cyclopropyl-2-fluorobenzonitrile (CAS 2229517-41-1) is a versatile and high-value chemical with broad applications in life sciences. Its unique structure and functional groups make it a focal point for researchers exploring new therapeutic and agrochemical solutions. As the scientific community continues to uncover its potential, this compound is poised to play an even greater role in advancing innovation across multiple industries.